Cas no 39617-08-8 (sodium 2-phenoxyisobutyrate)

• Product name: sodium 2-phenoxyisobutyrate
• CAS No: 39617-08-8
• MF: C₁₀H₁₁O₃-^.Na+
• MW: 202.18234
• CID: 924759
• PubChem ID: 23684560

sodium 2-phenoxyisobutyrate Chemical and Physical Properties

Names and Identifiers

• sodium 2-phenoxyisobutyrate
• sodium,2-methyl-2-phenoxypropanoate
• PROPANOIC ACID, 2-METHYL-2-PHENOXY-, SODIUM SALT
• SODIUM 2-METHYL-2-PHENOXYPROPANOATE
• 2-METHYL-2-PHENOXY-PROPANOIC ACID, SODIUM SALT
• HLM3B417FT
• AKOS025296165
• EINECS 254-545-6
• DTXSID90192726
• SCHEMBL7033474
• HGCUZGSFLPWWFT-UHFFFAOYSA-M
• UNII-HLM3B417FT
• NS00089620
• Q27279990
• PROPANOIC ACID, 2-METHYL-2-PHENOXY-, SODIUM SALT (1:1)
• sodium;2-methyl-2-phenoxypropanoate
• 39617-08-8

• Inchi： InChI=1S/C10H12O3.Na/c1-10(2,9(11)12)13-8-6-4-3-5-7-8;/h3-7H,1-2H3,(H,11,12);/q;+1/p-1
• InChI Key： HGCUZGSFLPWWFT-UHFFFAOYSA-M
• SMILES： CC(C)(C(=O)[O-])OC1=CC=CC=C1.[Na+]

Computed Properties

• Exact Mass: 202.06063
• Monoisotopic Mass: 202.06058849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.36